Cas no 1376219-45-2 (2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1376219-45-2
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 4594852
• PubChem ID: 71755378
• Update Time: 2025-06-08

2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-(1-methoxyethyl)-4-methyl-

• Inchi： 1S/C8H11NO3S/c1-4-6(8(10)11)13-7(9-4)5(2)12-3/h5H,1-3H3,(H,10,11)
• InChI Key： MRPRAILKWZVBOV-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1C(OC)C

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid

2-(1-Methoxyethyl)-4-Methyl-1,3-Thiazole-5-Carboxylic Acid: A Comprehensive Overview

2-(1-Methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1376219-45-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The molecular formula of 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid is C₉H₁₁NO₃S, and its molecular weight is approximately 209.25 g/mol. The compound features a thiazole ring with a carboxylic acid group at the 5-position, a methyl group at the 4-position, and a 1-methoxyethyl substituent at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid can be achieved through various routes. One common method involves the reaction of 2-bromoacetic acid with thiourea to form 2-aminothiazole, which is then alkylated and methylated to introduce the desired substituents. Another approach involves the condensation of 2-bromoacetic acid with thiourea followed by cyclization and subsequent functional group modifications. These synthetic pathways have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications.

In terms of biological activity, 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid has shown promising results in various studies. Recent research has highlighted its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes. Additionally, studies have demonstrated its antimicrobial properties against a range of bacterial strains, making it a candidate for developing new antibiotics. The compound's ability to modulate specific cellular pathways also suggests its potential in treating diseases characterized by chronic inflammation or microbial infections.

The pharmacokinetic properties of 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid have been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings are encouraging for further development as a drug candidate. However, more extensive clinical trials are necessary to evaluate its safety and efficacy in humans.

In addition to its therapeutic potential, 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid has found applications in chemical synthesis and materials science. Its unique structure makes it a valuable building block for constructing more complex molecules with tailored properties. For instance, it can be used as an intermediate in the synthesis of polymers with specific functional groups or as a ligand in coordination chemistry.

The environmental impact of 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid is another important consideration. Studies have shown that the compound is biodegradable under certain conditions, reducing its potential for long-term environmental accumulation. However, ongoing research is needed to fully understand its ecological effects and ensure responsible use in industrial processes.

In conclusion, 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1376219-45-2) is a versatile compound with significant potential in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of thiazoles and their applications.